Cas no 859850-97-8 (N-[2-(2-Furyl)benzyl]-N-methylamine)

• Product Name: N-[2-(2-Furyl)benzyl]-N-methylamine
• CAS No: 859850-97-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD08435880
• CID: 719618
• PubChem ID: 18525793
• Update Time: 2025-10-28

N-[2-(2-Furyl)benzyl]-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Furyl)benzyl]-N-methylamine
• 1-[2-(furan-2-yl)phenyl]-N-methylmethanamine
• Benzenemethanamine,2-(2-furanyl)-N-methyl-
• [(2-(2-furyl)phenyl)methyl]methylamine
• 2-(2-furyl)-N-methylbenzylamine
• MFCD08435880
• {[2-(furan-2-yl)phenyl]methyl}(methyl)amine
• SCHEMBL417395
• 859850-97-8
• AKOS013153982
• DTXSID30594548
• 1-(2-(Furan-2-yl)phenyl)-N-methylmethanamine
• TS-01427
• CS-0456501

• MDL： MFCD08435880
• Inchi： 1S/C12H13NO/c1-13-9-10-5-2-3-6-11(10)12-7-4-8-14-12/h2-8,13H,9H2,1H3
• InChI Key： RUKIFCJFFHXQAQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=CC=1CNC

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 293.8±28.0 °C at 760 mmHg
• Flash Point: 131.5±24.0 °C
• Refractive Index: 1.54
• PSA: 25.17000
• LogP: 3.05690
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-[2-(2-Furyl)benzyl]-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[2-(2-Furyl)benzyl]-N-methylamine

N-[2-(2-Furyl)benzyl]-N-methylamine (CAS No. 859850-97-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[2-(2-Furyl)benzyl]-N-methylamine (CAS No. 859850-97-8) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a benzyl group substituted with a 2-furyl moiety and a methylamine functional group, making it a versatile scaffold for the development of novel pharmaceuticals.

The molecular structure of N-[2-(2-Furyl)benzyl]-N-methylamine is composed of a benzene ring attached to a furyl group via a methylene bridge, with an additional methylamine group attached to the benzyl carbon. This arrangement provides the compound with a combination of aromatic, heterocyclic, and amine functionalities, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of N-[2-(2-Furyl)benzyl]-N-methylamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that N-[2-(2-Furyl)benzyl]-N-methylamine could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, N-[2-(2-Furyl)benzyl]-N-methylamine has also been investigated for its potential as an anticancer agent. A study conducted by researchers at the National Cancer Institute demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The synthesis of N-[2-(2-Furyl)benzyl]-N-methylamine typically involves multi-step reactions, including the formation of the furyl-substituted benzyl intermediate and subsequent alkylation with methylamine. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize the structure and purity of N-[2-(2-Furyl)benzyl]-N-methylamine. These methods provide detailed information about the molecular composition and help ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

The physicochemical properties of N-[2-(2-Furyl)benzyl]-N-methylamine, such as solubility, stability, and partition coefficient (logP), are critical factors that influence its bioavailability and pharmacokinetic profile. Studies have shown that modifications to the molecular structure can significantly alter these properties, allowing for fine-tuning of the compound's behavior in biological systems.

In preclinical studies, N-[2-(2-Furyl)benzyl]-N-methylamine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent. However, more extensive studies are needed to fully evaluate its safety and efficacy in humans.

The potential applications of N-[2-(2-Furyl)benzyl]-N-methylamine extend beyond traditional medicinal chemistry. Recent advancements in materials science have explored its use as a functional monomer in polymer synthesis, where its unique chemical properties can be leveraged to create materials with tailored properties for various applications.

In conclusion, N-[2-(2-Furyl)benzyl]-N-methylamine (CAS No. 859850-97-8) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.